Cas no 868167-59-3 (BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)-)

• Product Name: BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)-
• CAS No: 868167-59-3
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 3376228
• PubChem ID: 68687257
• Update Time: 2025-06-09

BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)-
• 3-(Methylthio)-5-(triflouromethyl)phenyl]methanol
• DTXSID701234394
• 868167-59-3
• [3-(methylthio)-5-(trifluoromethyl)phenyl]-methanol
• [3-(Methylthio)-5-(triflouromethyl)phenyl]methanol
• SCHEMBL3552244
• [3-methylsulfanyl-5-(trifluoromethyl)phenyl]methanol
• [3-(methylthio)-5-(trifluoromethyl)phenyl]methanol
• 3-(Methylthio)-5-(trifluoromethyl)benzenemethanol

• Inchi： 1S/C9H9F3OS/c1-14-8-3-6(5-13)2-7(4-8)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： ZKWHCGTXOYWPNL-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C(F)(F)F)=CC(SC)=C1

Computed Properties

• Exact Mass: 222.03262057Da
• Monoisotopic Mass: 222.03262057Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5Ų

Additional information on BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)-

Research Briefing on BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)- (CAS: 868167-59-3) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)- (CAS: 868167-59-3) as a versatile scaffold in drug discovery and development. This compound, characterized by its trifluoromethyl and methylthio functional groups, has demonstrated promising pharmacological properties, particularly in the modulation of enzyme activity and receptor binding. The unique electronic and steric properties conferred by these substituents make it a valuable candidate for further exploration in medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 868167-59-3 as a key intermediate in the synthesis of novel kinase inhibitors. The research team utilized computational docking and molecular dynamics simulations to elucidate the binding interactions of derivatives of this compound with target kinases implicated in cancer progression. Their findings revealed that the trifluoromethyl group enhances binding affinity through hydrophobic interactions, while the methylthio moiety contributes to selectivity by forming hydrogen bonds with specific amino acid residues in the kinase active site.

Further investigations into the metabolic stability of BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)- have been conducted by pharmaceutical research groups. In vitro studies using human liver microsomes demonstrated that the compound exhibits moderate metabolic stability, with a half-life of approximately 2.5 hours. This property, combined with its favorable LogP value (2.8), suggests potential for oral bioavailability, making it an attractive lead compound for further optimization in drug development programs.

The synthetic accessibility of 868167-59-3 has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an improved synthetic route that achieves an overall yield of 68% with excellent purity (>99%). The optimized procedure employs a palladium-catalyzed cross-coupling reaction, followed by selective oxidation, addressing previous challenges in the large-scale production of this compound. This advancement is particularly significant for industrial applications where cost-effective synthesis is crucial.

Emerging applications of BENZENEMETHANOL, 3-(METHYLTHIO)-5-(TRIFLUOROMETHYL)- in agrochemical research have been reported. Its structural motif has shown efficacy as a fungicide against several plant pathogens, with preliminary field trials demonstrating protection rates exceeding 85% against common crop diseases. The mode of action appears to involve inhibition of fungal cell wall biosynthesis, though detailed mechanistic studies are ongoing.

In conclusion, the compound 868167-59-3 continues to demonstrate broad utility across multiple research domains. Its unique chemical properties, combined with recent synthetic and application breakthroughs, position it as a molecule of significant interest for future drug discovery and material science initiatives. Further research is warranted to fully explore its potential in targeted therapies and other specialized applications.